3-Chloro-2-fluoropyridine-4-carboxylic acid
Overview
Description
“3-Chloro-2-fluoropyridine-4-carboxylic acid” is a carboxylic acid . It has a molecular weight of 175.55 .
Molecular Structure Analysis
The molecular structure of “3-Chloro-2-fluoropyridine-4-carboxylic acid” can be represented by the SMILES stringOC(=O)c1ccnc(Cl)c1F . The InChI code for this compound is 1S/C6H3ClFNO2/c7-4-3(8)1-2-9-5(4)6(10)11/h1-2H,(H,10,11) . Physical And Chemical Properties Analysis
“3-Chloro-2-fluoropyridine-4-carboxylic acid” is a solid substance .Scientific Research Applications
Synthesis and Chemistry
3-Chloro-2-fluoropyridine-4-carboxylic acid is involved in various chemical synthesis processes. For instance, it has been used in the synthesis of fluorinated pyridines, which are important intermediates for biologically active compounds such as anticancer drugs (Zhang et al., 2019). The compound is also a key intermediate in the production of various pyridinecarboxylic acids, which have applications in antibacterial agents and other pharmaceutical compounds (Matsumoto et al., 1984).
Material Science
In material science, derivatives of 3-chloro-2-fluoropyridine-4-carboxylic acid have been studied for their potential in the development of soft contact lenses. Research on the optical and physical properties of soft contact lens material containing this compound and similar derivatives has shown promising results in terms of high wettability and UV-block properties, making them suitable for contact lens applications (Kim & Sung, 2015).
Pharmaceutical Research
The compound has shown significance in pharmaceutical research, particularly in the synthesis of pyridonecarboxylic acids as antibacterial agents. Its derivatives have been explored for their antibacterial activity, with some showing more efficacy than existing compounds like enoxacin (Egawa et al., 1984). Additionally, 3-chloro-2-fluoropyridine-4-carboxylic acid and its analogues are involved in the preparation of various antibacterial agents, offering a broad range of activities against different bacterial strains (Matsumoto et al., 1984).
Safety And Hazards
properties
IUPAC Name |
3-chloro-2-fluoropyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3ClFNO2/c7-4-3(6(10)11)1-2-9-5(4)8/h1-2H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYLURACOOBPBPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1C(=O)O)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40479236 |
Source
|
| Record name | 3-Chloro-2-fluoropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40479236 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.54 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-2-fluoropyridine-4-carboxylic acid | |
CAS RN |
741683-19-2 |
Source
|
| Record name | 3-Chloro-2-fluoro-4-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=741683-19-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-2-fluoropyridine-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40479236 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-chloro-2-fluoropyridine-4-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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